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Compound of Interest

Compound Name: SB 202190

Cat. No.: B1681491 Get Quote

Technical Support Center: SB 202190
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use of SB 202190, a potent p38 MAPK

inhibitor. This resource includes troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and an overview of the relevant signaling pathways to ensure

the successful design and interpretation of your experiments.

Frequently Asked Questions (FAQs)
Q1: What is SB 202190 and what is its primary mechanism of action?

A1: SB 202190 is a highly selective, potent, and cell-permeable inhibitor of the p38 mitogen-

activated protein kinase (MAPK) pathway.[1][2] It specifically targets the p38α and p38β

isoforms.[1][2] Its mechanism of action is ATP-competitive, meaning it binds to the ATP-binding

pocket of p38 MAPK, preventing the phosphorylation of downstream substrates and thereby

inhibiting the signaling cascade.[3][4]

Q2: What is the recommended solvent for preparing SB 202190 stock solutions?

A2: SB 202190 is readily soluble in dimethyl sulfoxide (DMSO).[1][3][5] It is sparingly soluble in

aqueous buffers, so it is recommended to first dissolve the compound in DMSO to create a

high-concentration stock solution (e.g., 10 mM or higher) and then dilute this stock into your

aqueous experimental medium.[2][6]

Q3: What are the recommended storage conditions for SB 202190?
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A3: For long-term storage, solid SB 202190 should be stored at -20°C.[3][4][5] Once dissolved

in DMSO, the stock solution should also be stored at -20°C, and it is advisable to aliquot it to

avoid repeated freeze-thaw cycles.[3][7] While some sources suggest DMSO stock solutions

are stable for up to 3 months, it is best practice to use them as freshly as possible.[7]

Q4: How stable is SB 202190 in cell culture media?

A4: While specific quantitative data on the half-life of SB 202190 in various cell culture media is

not extensively published, a general guideline is that aqueous solutions of SB 202190 are not

recommended for storage for more than one day.[2] The stability can be influenced by factors

such as the pH and composition of the medium, the presence of serum, and incubation

temperature. For long-term experiments, it is recommended to replenish the media with freshly

diluted SB 202190 periodically. To obtain precise stability data for your specific experimental

conditions, it is highly recommended to perform a stability assessment as detailed in the

Experimental Protocols section.

Q5: Are there known off-target effects of SB 202190?

A5: Yes, like many kinase inhibitors, SB 202190 can exhibit off-target effects, particularly at

higher concentrations. It has been reported to inhibit other kinases such as Casein Kinase 1

(CK1), GAK, GSK3, and RIP2.[1][3] Additionally, SB 202190 has been shown to induce

autophagy and lysosomal biogenesis in a p38-independent manner, an effect not observed with

all p38 inhibitors.[7][8][9] This is an important consideration when interpreting experimental

results.

Data Presentation
Table 1: Solubility and Storage of SB 202190

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://tpca-1.com/index.php?g=Wap&m=Article&a=detail&id=16263
https://pubmed.ncbi.nlm.nih.gov/9115281/
https://www.benchchem.com/pdf/Technical_Support_Center_p38_MAPK_Inhibitors.pdf
https://tpca-1.com/index.php?g=Wap&m=Article&a=detail&id=16263
https://pubmed.ncbi.nlm.nih.gov/32037305/
https://pubmed.ncbi.nlm.nih.gov/32037305/
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.stemcell.com/products/sb202190.html
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.medchemexpress.com/SB-202190.html
https://tpca-1.com/index.php?g=Wap&m=Article&a=detail&id=16263
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/32037305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7264467/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2808369/
https://www.benchchem.com/product/b1681491?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681491?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Details Source(s)

Molecular Weight 331.34 g/mol [5]

Primary Solvent DMSO [1][3][5]

Solubility in DMSO ≥ 57.7 mg/mL [3]

Solubility in Ethanol ≥ 22.47 mg/mL [3]

Aqueous Solubility Sparingly soluble [2][6]

Storage (Solid) -20°C [3][4][5]

Storage (DMSO Stock)
-20°C (aliquot to avoid freeze-

thaw)
[3][7]

Aqueous Solution Stability
Not recommended for storage

> 24 hours
[2]
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Issue Potential Cause(s) Recommended Solution(s)

Inconsistent or no inhibition of

p38 MAPK signaling

1. Compound Degradation: SB

202190 may have degraded in

the culture medium during a

long incubation. 2.

Precipitation: The final

concentration of SB 202190 in

the medium may have

exceeded its solubility, leading

to precipitation. 3. Incorrect

Concentration: Errors in

calculating the final working

concentration.

1. Replenish the media with

freshly diluted SB 202190

every 24 hours for long-term

experiments. Perform a

stability study (see protocols

below) to determine the

compound's half-life in your

specific system. 2. Ensure the

final DMSO concentration is

low (typically <0.5%) to

maintain solubility. Visually

inspect the media for any

precipitate after adding the

inhibitor. If precipitation is

suspected, consider lowering

the final concentration of SB

202190. 3. Double-check all

calculations for dilution of the

stock solution.

Unexpected cellular effects

(e.g., changes in autophagy)

1. Off-Target Effects: SB

202190 is known to induce

autophagy and lysosomal

biogenesis independent of p38

inhibition.[7][8][9] 2. Inhibition

of other kinases: At higher

concentrations, SB 202190

can inhibit other kinases like

CK1.[1][3]

1. Use the lowest effective

concentration of SB 202190.

Include a negative control

compound (e.g., SB202474,

an inactive analog) and/or

another p38 inhibitor with a

different chemical structure to

confirm that the observed

effect is specific to p38

inhibition. 2. Perform a dose-

response experiment to

identify the optimal

concentration that inhibits p38

without significant off-target

effects.
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Difficulty dissolving SB 202190

in DMSO

1. Non-anhydrous DMSO:

DMSO can absorb moisture,

which may reduce the solubility

of the compound. 2. Low

Temperature: The compound

may not fully dissolve at room

temperature.

1. Use fresh, anhydrous

DMSO. 2. Gently warm the

solution to 37°C or use an

ultrasonic bath to aid

dissolution.[3]

High background or variable

results in kinase assays

1. ATP Concentration: As an

ATP-competitive inhibitor, the

apparent potency of SB

202190 can be affected by the

ATP concentration in the

assay.

1. Standardize and report the

ATP concentration used in

your in vitro kinase assays. Be

aware that IC50 values may

vary between different assay

conditions.
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Workflow for Assessing SB 202190 Stability in Culture Media

Start: Prepare SB 202190 Stock Solution in DMSO

Prepare Culture Media
(with and without serum)

Spike SB 202190 into Media
(to final concentration)

Incubate at 37°C, 5% CO2

Collect Aliquots at Time Points
(e.g., 0, 2, 4, 8, 24, 48, 72h)

Process Samples
(e.g., Protein Precipitation)

Analyze by LC-MS/MS or HPLC

Calculate % Remaining and Half-life

End: Determine Stability Profile

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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